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Compound of Interest

Compound Name: (+)-2-Octylamine hydrochloride

CAS No.: 61289-25-6

Cat. No.: B12778346

Get Quote

Executive Summary
This technical guide provides an in-depth spectroscopic characterization of (+)-2-Octylamine
hydrochloride (also known as (S)-(+)-2-aminooctane hydrochloride). As a critical chiral

resolving agent and intermediate in pharmaceutical synthesis, the precise structural validation

of this compound is essential for Quality Control (QC) and drug development workflows. This

document synthesizes Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS) data to establish a robust identification profile.
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Property Detail

IUPAC Name (2S)-Octan-2-amine hydrochloride

Common Name (+)-2-Octylamine HCl; (S)-2-Aminooctane HCl

CAS Number
34566-04-6 (Free Base); Salt CAS varies (often

cited as generic 2-octylamine HCl)

Molecular Formula

Molecular Weight 165.70 g/mol

Chiral Center C2 (S-configuration)

Appearance White to off-white crystalline solid

Solubility
Soluble in water, ethanol, DMSO; limited

solubility in non-polar solvents

Nuclear Magnetic Resonance (NMR)
Spectroscopy[7]
The formation of the hydrochloride salt significantly alters the chemical environment of the

-proton and the amine protons compared to the free base.

Proton NMR ( H NMR)
Solvent: DMSO-

(Preferred for observing ammonium protons) or D

O (Ammonium protons exchange/disappear).
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Position (ppm) Multiplicity Integral Assignment
Structural
Insight

NH 8.00 – 8.30 Broad Singlet 3H Ammonium

Visible in

DMSO;

indicates salt

formation.

H-2 3.15 – 3.35 Multiplet 1H
Methine (

-CH)

Deshielded

by

0.4 ppm

relative to

free base due

to positive

charge on N.

H-1 1.18 – 1.25
Doublet (

Hz)
3H Methyl group

Characteristic

doublet

adjacent to

chiral center.

H-3 1.40 – 1.60 Multiplet 2H

Methylene (

-CH

)

Diastereotopi

c nature may

be subtle.

H-4 to H-7 1.20 – 1.35 Multiplet 8H
Bulk

Methylene

Overlapping

"methylene

envelope".

H-8 0.86 – 0.89
Triplet (

Hz)
3H

Terminal

Methyl

Classic triplet

for linear alkyl

chain end.
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Expert Insight: In CDCl

, the ammonium protons may appear as a very broad hump around 8.0–8.5 ppm,

and the peak resolution of the alkyl chain may improve. However, solubility can be

an issue compared to the free base.

Carbon NMR ( C NMR)
Solvent: DMSO-

or CDCl

Carbon (ppm) Assignment Notes

C-2 47.5 – 48.5
Methine (

-C)

Diagnostic peak for

substitution point.

C-3 34.0 – 35.5 Methylene -position effect.

C-1 18.5 – 19.5 Methyl

Upfield shift

characteristic of

methyl on chiral

center.

C-4 to C-6 22.0 – 31.5 Methylene chain
Typical alkane region

signals.

C-7 22.5 Methylene Penultimate carbon.

C-8 13.9 – 14.1 Terminal Methyl
Standard terminal

methyl shift.

Infrared (IR) Spectroscopy[1][8]
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The IR spectrum differentiates the hydrochloride salt from the free amine primarily through the

N-H stretching and bending regions.

Frequency (cm

)
Vibration Mode Description

2800 – 3100
N-H Stretch (

)

Broad, strong band. Overlaps

with C-H stretches. This

"ammonium band" is the

hallmark of the salt form.

2850 – 2960
C-H Stretch (

)

Sharp peaks riding on the

broad ammonium shoulder.

Alkyl chain vibrations.

1580 – 1610
N-H Bend (

)

Asymmetric bending of the

group. Medium-strong

intensity.

1500 – 1520
N-H Bend (

)
Symmetric bending.

1380 C-H Bend
Methyl group deformation

(Umbrella mode).

720
CH

Rocking

Characteristic of long alkyl

chains (

).

Mass Spectrometry (MS)[8][9]
For the hydrochloride salt, direct ionization (ESI) is preferred. Electron Impact (EI) requires the

free base (thermal dissociation in the inlet).

Fragmentation Pathway (EI - 70 eV)
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When analyzed by GC-MS (after neutralization or thermal dissociation), the molecule

undergoes characteristic

-cleavage.

Molecular Ion (M

):

129 (Weak or absent).

Base Peak:

44.

Mechanism: Cleavage of the C2–C3 bond is energetically favored, retaining the nitrogen on

the smaller fragment.

Molecular Ion
[M]+ m/z 129

Alpha Cleavage
(Loss of Hexyl Radical)- C6H13•

Minor Fragment
(Loss of Methyl)

m/z 114

- CH3• (Rare)

Base Peak
[CH3-CH=NH2]+

m/z 44

Dominant Path

Click to download full resolution via product page

Figure 1: Primary fragmentation pathway of 2-Octylamine (free base equivalent) in EI-MS.

ESI-MS (Positive Mode)
[M-Cl]

:

130.16 (Protonated molecular ion

).

Observation: The salt dissociates in solution; the spectrum shows the cation mass.
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Optical Rotation & Stereochemistry
The specific rotation is the definitive test for enantiomeric purity.

Configuration: (S)-(+)

Specific Rotation

:

Free Base:

to

(neat).

Hydrochloride Salt: Typically (+) in aqueous solution (approx

to

,

, H

O).

Note: Always verify solvent conditions as rotation magnitude and sign can vary with

solvent and pH.

Experimental Protocols
Sample Preparation for NMR

Solvent Selection: Use DMSO-

(99.9% D) to visualize the ammonium protons. Use CDCl

if resolution of the alkyl chain is the priority (add 1 drop of NaOD/D

O if free base comparison is needed).

Concentration: Dissolve 10–15 mg of the hydrochloride salt in 0.6 mL of solvent.
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Filtration: If the salt is not fully soluble or the solution is cloudy, filter through a glass wool

plug into the NMR tube to prevent line broadening.

QC Workflow for Chiral Purity
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Raw Material
(+)-2-Octylamine HCl

1. Solubility Check
(H2O/Ethanol)

2. Optical Rotation
Polarimeter (Na D-line)

[α]D Positive?

3. 1H NMR (DMSO-d6)
Confirm Salt Structure

Yes

Reject / Reprocess

No (Wrong Enantiomer)

4. Chiral GC/HPLC
Determine e.e. %

e.e. < 99%

Release for Synthesis

e.e. > 99%

Click to download full resolution via product page

Figure 2: Quality Control decision tree for validating chiral amine salts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12778346/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profile-2-octylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12778346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Institute of Standards and Technology (NIST). 2-Octanamine Mass Spectrum and

IR Data. NIST Chemistry WebBook, SRD 69.[1] [Link]

PubChem. 2-Octylamine Compound Summary (CID 12735). National Center for

Biotechnology Information. [Link]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of

Organic Compounds. 7th Edition. John Wiley & Sons.[2][3] (General reference for Amine Salt

IR/NMR shifts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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